Cas no 1807014-62-5 (2-Amino-3-bromo-4-(trifluoromethyl)benzyl bromide)

• Product Name: 2-Amino-3-bromo-4-(trifluoromethyl)benzyl bromide
• CAS No: 1807014-62-5
• MF: C₈H₆Br₂F₃N
• MW: 332.943150997162
• CID: 4982351
• Update Time: 2025-06-08

2-Amino-3-bromo-4-(trifluoromethyl)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-bromo-4-(trifluoromethyl)benzyl bromide

• Inchi： 1S/C8H6Br2F3N/c9-3-4-1-2-5(8(11,12)13)6(10)7(4)14/h1-2H,3,14H2
• InChI Key： AEOXAMQLSFPRSH-UHFFFAOYSA-N
• SMILES： BrC1C(=C(CBr)C=CC=1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• XLogP3: 3.4
• Topological Polar Surface Area: 26

Additional information on 2-Amino-3-bromo-4-(trifluoromethyl)benzyl bromide

Introduction to 2-Amino-3-bromo-4-(trifluoromethyl)benzyl bromide (CAS No. 1807014-62-5)

2-Amino-3-bromo-4-(trifluoromethyl)benzyl bromide, identified by the CAS number 1807014-62-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound features a benzyl bromide moiety substituted with an amino group at the 2-position, a bromine atom at the 3-position, and a trifluoromethyl group at the 4-position. The unique structural attributes of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The trifluoromethyl group is a key structural feature that imparts distinct electronic and steric properties to the benzyl bromide backbone. This substitution pattern is widely recognized for its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles of drug candidates. In recent years, the incorporation of trifluoromethyl groups into drug molecules has been extensively studied due to their profound impact on pharmacological activity. For instance, drugs such as celecoxib and glibenclamide utilize trifluoromethyl groups to achieve enhanced efficacy and selectivity.

2-Amino-3-bromo-4-(trifluoromethyl)benzyl bromide serves as a versatile building block in synthetic chemistry, enabling the construction of more complex structures through nucleophilic substitution reactions. The presence of both an amino group and a bromine atom provides multiple sites for functionalization, allowing chemists to tailor the molecule for specific applications. This flexibility has made it a preferred choice in medicinal chemistry for generating libraries of compounds with diverse biological activities.

In the realm of drug discovery, 2-Amino-3-bromo-4-(trifluoromethyl)benzyl bromide has been utilized in the synthesis of potential therapeutic agents targeting various diseases. Notably, its structural motif is reminiscent of several known pharmacophores that interact with enzymes and receptors involved in metabolic disorders, inflammation, and cancer. The trifluoromethyl group, in particular, has been shown to improve binding interactions by increasing lipophilicity and reducing ionization potential, thereby enhancing drug-receptor affinity.

Recent studies have highlighted the utility of this compound in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in diseases such as cancer. By modifying the benzyl bromide core with functional groups like amino and bromine substituents, researchers have been able to design inhibitors that selectively target specific kinases. The trifluoromethyl group further aids in optimizing these inhibitors by improving their metabolic stability and reducing off-target effects.

The amino group in 2-Amino-3-bromo-4-(trifluoromethyl)benzyl bromide provides a handle for further derivatization through amide bond formation or diazotization reactions. These transformations are commonly employed in medicinal chemistry to introduce additional functionality or link the compound to other pharmacophores. For example, amide coupling strategies have been used to generate peptidomimetics that mimic natural bioactive peptides while offering improved pharmacokinetic properties.

The bromine atom at the 3-position serves as another point of modification, allowing for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive molecules. By leveraging these transformations, chemists can expand the molecular diversity of libraries derived from 2-Amino-3-bromo-4-(trifluoromethyl)benzyl bromide, increasing the likelihood of identifying compounds with desirable biological activity.

The synthesis of 2-Amino-3-bromo-4-(trifluoromethyl)benzyl bromide typically involves multi-step processes that begin with commercially available precursors such as trifluoromethylanilines or halogenated aromatic compounds. The introduction of bromine at the 3-position is often achieved through electrophilic aromatic substitution reactions, while the amino group is typically installed via nucleophilic aromatic substitution or reductive amination techniques. These synthetic routes highlight the compound's accessibility and its suitability for large-scale production.

In conclusion, 2-Amino-3-bromo-4-(trifluoromethyl)benzyl bromide (CAS No. 1807014-62-5) is a structurally intriguing compound with significant potential in pharmaceutical research and development. Its unique combination of functional groups—amino, bromine, and trifluoromethyl—makes it a valuable intermediate for synthesizing bioactive molecules targeting various therapeutic areas. The ongoing exploration of its synthetic applications and biological activities underscores its importance as a building block in modern drug discovery efforts.